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Compound of Interest

Compound Name: 2-Chloro-4-methylpyrimidine

Cat. No.: B015830 Get Quote

A Technical Guide to 2-Chloro-4-
methylpyrimidine
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of

2-Chloro-4-methylpyrimidine, along with a detailed experimental protocol for its synthesis.

Core Properties
2-Chloro-4-methylpyrimidine is a substituted pyrimidine that serves as a valuable

intermediate in various chemical syntheses.[1] Its molecular and physical properties are

summarized in the table below.
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Property Value Source

Molecular Formula C5H5ClN2 [1][2][3][4][5][6]

Molecular Weight 128.56 g/mol [1][2][3][4][5][6]

CAS Number 13036-57-2 [1][2]

Appearance Light yellow or white solid [1][6]

Melting Point 35-36 °C [1]

Boiling Point 94 °C (at 12 mmHg) [1]

Purity >95% [3]

Experimental Protocols
Synthesis of 2-Chloro-4-methylpyrimidine from 2,4-dichloropyrimidine

A documented method for the synthesis of 2-Chloro-4-methylpyrimidine involves the reaction

of 2,4-dichloropyrimidine with a methylating agent.[1]

Materials:

2,4-dichloropyrimidine

Methylmagnesium chloride (MeMgCl) 3M solution in THF

Iron(III) acetylacetonate (Fe(acac)3)

Tetrahydrofuran (THF)

Ethyl acetate (EtOAc)

Water

Silica gel

Hexanes
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Procedure:

A solution of 2,4-dichloropyrimidine (2g, 13.42 mmol) and Fe(acac)3 (1.37g, 3.9 mmol) in

THF (40 mL) is prepared under an argon atmosphere and cooled to 0°C.

To this stirred solution, MeMgCl (3M in THF, 4.47mL, 13.42mmol) is added dropwise.

The reaction mixture is stirred at 0°C for 8 hours.

Following the reaction, the mixture is diluted with water and extracted with EtOAc.

The organic phase is evaporated, and the resulting residue is purified by silica gel column

chromatography using a 25% EtOAc/hexanes eluent.

This process yields 2-Chloro-4-methylpyrimidine.[1]

Logical Workflow for Chemical Synthesis and
Characterization
The following diagram illustrates a typical workflow for the synthesis, purification, and

characterization of a chemical compound like 2-Chloro-4-methylpyrimidine.
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Caption: A flowchart of the chemical synthesis and characterization process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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